Cas no 1384429-06-4 (2-bromo-4-(1,3-thiazol-2-yloxy)phenol)

• Product Name: 2-bromo-4-(1,3-thiazol-2-yloxy)phenol
• CAS No: 1384429-06-4
• MF: C₉H₆BrNO₂S
• MW: 272.118440151215
• CID: 5218431
• PubChem ID: 71755606
• Update Time: 2025-10-30

2-bromo-4-(1,3-thiazol-2-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4-(2-thiazolyloxy)-
• 2-bromo-4-(1,3-thiazol-2-yloxy)phenol

• Inchi： 1S/C9H6BrNO2S/c10-7-5-6(1-2-8(7)12)13-9-11-3-4-14-9/h1-5,12H
• InChI Key： WNBJJJLJGCFETQ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(OC2=NC=CS2)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-bromo-4-(1,3-thiazol-2-yloxy)phenol

Compound CAS No. 1384429-06-4: 2-Bromo-4-(1,3-Thiazol-2-yloxy)phenol

The compound CAS No. 1384429-06-4, also known as 2-bromo-4-(1,3-thiazol-2-yloxy)phenol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a bromine atom, a thiazole ring, and a hydroxyl group. Recent studies have highlighted its role in the development of novel materials and therapeutic agents, making it a subject of interest in both academic and industrial research.

Recent Research Insights: In the past few years, researchers have focused on understanding the electronic properties and reactivity of 2-bromo-4-(1,3-thiazol-2-yloxy)phenol. The presence of the thiazole ring introduces aromaticity and enhances the molecule's stability, while the bromine atom imparts electrophilic characteristics that can be exploited in various reactions. For instance, studies published in *Journal of Organic Chemistry* have demonstrated its utility as an intermediate in the synthesis of bioactive compounds.

Structural Features: The molecular structure of CAS No. 1384429-06-4 is defined by a phenolic ring substituted with a bromine atom at position 2 and a thiazole ether group at position 4. This arrangement creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its reactivity in different chemical environments. The thiazole moiety, being heterocyclic, contributes to the molecule's ability to participate in hydrogen bonding and other non-covalent interactions.

Applications in Drug Development: One of the most promising applications of 2-bromo-4-(1,3-thiazol-2-yloxy)phenol lies in its potential as a building block for drug discovery. Its ability to form stable complexes with metal ions has been explored in the context of designing new anticancer agents. A study published in *Medicinal Chemistry Communications* reported that derivatives of this compound exhibit selective cytotoxicity against cancer cell lines, suggesting its potential as an anti-tumor agent.

Environmental Considerations: While exploring its applications, researchers have also investigated the environmental impact of CAS No. 1384429-06-4. Studies conducted under green chemistry principles suggest that this compound can be synthesized using eco-friendly methods that minimize waste and energy consumption. Its biodegradability has been assessed under controlled conditions, with results indicating moderate degradation rates under aerobic conditions.

Future Directions: Looking ahead, the versatility of CAS No. 1384429-06-4 is expected to drive further research into its applications in materials science and catalysis. Its unique electronic properties make it a candidate for use in organic electronics and advanced polymer systems. Additionally, ongoing studies aim to optimize its synthesis pathways to enhance yield and reduce costs.